Cas no 5362-56-1 (4-Methyl-2-pentenal)

4-Methyl-2-pentenal structure
4-Methyl-2-pentenal structure
Product Name:4-Methyl-2-pentenal
CAS No:5362-56-1
MF:C6H10O
MW:98.1430020332336
MDL:MFCD00800501
CID:374311
PubChem ID:5916154
Update Time:2025-04-19

4-Methyl-2-pentenal Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenal, 4-methyl-
    • 4-METHYL-2-PENTENAL
    • 4-methylpentenal
    • FT-0616428
    • NS00022324
    • RIWPMNBTULNXOH-UHFFFAOYSA-N
    • AKOS017391035
    • SY274035
    • 4-Methylpent-2-enal
    • 4-methyl-pent-2-enal
    • CHEBI:173331
    • EN300-1692335
    • Q27289443
    • FEMA No. 3510
    • 2-Pentenal, 4-methyl-, (2E)-
    • Trans-4-Methyl-2-pentenal
    • AKOS015955900
    • EN300-1246825
    • SXG1GUK91A
    • 4-METHYL-2-PENTENAL [FHFI]
    • EINECS 226-348-5
    • NSC 23382
    • (E)-4-Methyl-2-pentenal
    • 4-Methyl-2-penten-1-al
    • (2Z)-4-methylpent-2-enal
    • (2E)-4-Methyl-2-pentenal
    • UNII-SXG1GUK91A
    • (E)-4-methylpent-2-enal
    • (2E)-4-METHYLPENT-2-ENAL
    • 5362-56-1
    • 2-Pentenal, 4-methyl-, (E)-
    • 24502-08-7
    • E)-4-METHYL-2-PENTENAL
    • NSC-23382
    • 4-Methyl-2-pentenal
    • MDL: MFCD00800501
    • Inchi: 1S/C6H10O/c1-6(2)4-3-5-7/h3-6H,1-2H3
    • InChI Key: RIWPMNBTULNXOH-UHFFFAOYSA-N
    • SMILES: O=CC=CC(C)C

Computed Properties

  • Exact Mass: 98.07320
  • Monoisotopic Mass: 98.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless or light yellow transparent liquid with fruit smell
  • Density: 0.844
  • Melting Point: -78°C (estimate)
  • Boiling Point: 70 °C (75 mmHg)
  • Flash Point: 32 °C
  • Refractive Index: 1.436-1.444
  • PSA: 17.07000
  • LogP: 1.39750
  • Solubility: Insoluble in water
  • FEMA: 3510 | 4-METHYL-2-PENTENAL

4-Methyl-2-pentenal Security Information

  • Hazard Category Code: 10
  • Safety Instruction: S16
  • Risk Phrases:R10
  • Storage Condition:Cold storage (+4 ° C) + flammable area

4-Methyl-2-pentenal Customs Data

  • HS CODE:2912190090
  • Customs Data:

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-Methyl-2-pentenal Pricemore >>

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